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Compound of Interest

Compound Name: AR-C141990

Cat. No.: B1666081 Get Quote

Technical Support Center: AR-C141990
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of AR-C141990. Below you will find

frequently asked questions, troubleshooting guides, and detailed experimental protocols to

facilitate the successful application of this compound in your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of AR-C141990?

AR-C141990 is a potent and selective inhibitor of the Monocarboxylate Transporter 1 (MCT1).

[1][2] It exhibits approximately 10-fold selectivity for MCT1 over MCT2 and does not show

significant activity against MCT3 or MCT4.[1][2][3] This inhibition blocks the transport of

monocarboxylates, such as lactate, across the cell membrane.

Q2: What are the recommended solvents and storage conditions for AR-C141990?

AR-C141990 hydrochloride is soluble in water, DMSO, and ethanol up to 100 mM.[1][2] For

long-term storage, it is recommended to store the solid compound at -20°C in a dry and dark

place.[4] Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six

months.[1] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

[1]
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Q3: How can I improve the solubility of AR-C141990?

If you encounter solubility issues, gently warming the solution to 37°C and using an ultrasonic

bath for a short period can help to dissolve the compound completely.[1]

Q4: What are the known off-target effects of AR-C141990?

AR-C141990 has a known inhibitory effect on MCT2, although with a 10-fold lower potency

compared to MCT1.[3] No significant activity has been reported for MCT3 and MCT4.[1][3]

Researchers should be aware of potential confounding effects in experimental systems

expressing MCT2.

Q5: What are the demonstrated in vivo effects of AR-C141990?

In animal models, AR-C141990 has been shown to have immunosuppressive properties,

inhibiting the graft-versus-host response and prolonging cardiac graft survival in rats.[1][2][3] It

has also been observed to inhibit the brain penetration of the GHB analog HOCPCA.[1][4]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for AR-C141990.
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Parameter Value Target/System Reference

pKi 7.6 Human MCT1 [1][3]

6.6 Human MCT2 [3]

IC₅₀ 0.21 µM

[³H]HOCPCA uptake

in oocytes expressing

MCT1

[3]

2.32 µM

[³H]HOCPCA uptake

in oocytes expressing

MCT2

[3]

In Vivo Half-life ~20 minutes
Male NMRI mice (10

mg/kg, s.c.)
[3]

In Vivo ID₅₀ 4.6 mg/kg
Inhibition of HOCPCA

brain penetration
[4]
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Preparation

Experiment

Analysis

1. Seed cells expressing
MCT1 in 96-well plates

3. Pre-incubate cells with
AR-C141990 or vehicle

2. Prepare AR-C141990 dilutions
and radiolabeled lactate

4. Add [¹⁴C]-Lactate and
incubate for a defined period

5. Wash cells with ice-cold buffer
to stop uptake

6. Lyse cells

7. Measure radioactivity using
a scintillation counter

8. Analyze data and
calculate IC₅₀ values
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Experiment with AR-C141990
 an unexpected result

What is the issue?

Cell Toxicity / Death

Toxicity

No Inhibitory Effect

No Effect

High Variability

Variability

Verify Final Concentration
(Dose-Response) Run Vehicle Control Confirm MCT1 Expression

(e.g., Western Blot) Use Fresh Inhibitor Aliquot Ensure Complete Solubilization
(Warm/Sonicate) Standardize Cell Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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